(1S)-6-Fluoro-1,2,3,4-tetrahydronaphthalen-1-amine

• IUPAC Name: (1S)-6-fluoro-1,2,3,4-tetrahydronaphthalen-1-amine
• InChI: InChI=1S/C10H12FN/c11-8-4-5-9-7(6-8)2-1-3-10(9)12/h4-6,10H,1-3,12H2/t10-/m0/s1
• InChI Key: WEVSXXAELLQXOQ-JTQLQIEISA-N
• Canonical SMILES: C1CC(C2=C(C1)C=C(C=C2)F)N
• Isomeric SMILES: C1C[C@@H](C2=C(C1)C=C(C=C2)F)N
• Molecular Formula: C10H12FN
• Molecular Weight: 165.21 g/mol
• CAS No.: 1213465-25-8

Description

(1S)-6-Fluoro-1,2,3,4-tetrahydronaphthalen-1-amine is a useful research compound. Its molecular formula is C10H12FN and its molecular weight is 165.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Bioactive Compounds

• (1S)-6-Fluoro-1,2,3,4-tetrahydronaphthalen-1-amine and its derivatives are important intermediates in synthesizing bioactive compounds. Stereoselective reduction techniques using sodium borohydride or diisobutylaluminium hydride are employed to produce aminonaphthyl alcohols, mainly in cis-form, which are vital for creating various pharmacologically active substances (Men Wei-dong, 2013).

Liquid Crystal Materials for LCDs

• Fluoro-substituted tetrahydronaphthalene structures, including 1S-6-Fluoro-tetrahydronaphthalen-1-amine, have been designed for active matrix liquid crystal displays (LCDs). These materials exhibit a wide nematic temperature range, low melting point, and significant dielectric anisotropy, making them suitable for TFT-displays (Tetsuo Kusumoto et al., 2004).

Stereoselective Synthesis Processes

• The compound has been used in a multikilogram-scale, stereoselective process for synthesizing (1R,4S)-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride. This synthesis involves key steps like the creation of sulfinyl imine and its stereoselective reduction, showcasing its role in large-scale pharmaceutical manufacturing (Z. Han et al., 2007).

Dopaminergic Compounds Synthesis

• An alternative synthesis method for dopaminergic 5-Methoxy-1,2,3,4-tetrahydronaphthalen-2-amine, using 1S-6-Fluoro-tetrahydronaphthalen-1-amine as a starting material, demonstrates its application in creating compounds with potential neurological effects (Necla Öztaşkın et al., 2011).

Chemical and Physical Properties Investigation

• Studies involving the electrophilic fluorination of compounds including 1S-6-Fluoro-tetrahydronaphthalen-1-amine highlight its role in exploring chemical reactions and understanding the behavior of fluorinated compounds under various conditions (V. Sorokin et al., 2013).